![molecular formula C18H19N5O2S B2529700 2-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(o-tolyl)propanamide CAS No. 887348-06-3](/img/structure/B2529700.png)
2-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(o-tolyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- The tetrazole ring in this compound is structurally similar to some antihypertensive drugs. Researchers have explored its potential as a novel antihypertensive agent due to its ability to modulate blood pressure by interacting with specific receptors or enzymes involved in vascular regulation .
- The sulfur-containing group in the compound can serve as a coordinating ligand in MOFs. Researchers have investigated its use in constructing MOFs with tunable porosity and adsorption properties for gas storage, separation, and catalysis .
- PDT is a cancer treatment that involves light-activated compounds. The tetrazole moiety in this compound could potentially be incorporated into photosensitizers for PDT. Its photophysical properties make it an interesting candidate for targeted cancer therapy .
- The silane group in the compound provides a silicon-containing handle. Researchers have explored its use in organosilicon chemistry, such as in the synthesis of functionalized silanes or as a precursor for silicon-based materials .
- The compound’s unique structure may allow it to interact with biological targets in pests or pathogens. Researchers have investigated its potential as a lead compound for developing novel agrochemicals, such as insecticides or fungicides .
- The combination of aromatic rings, sulfur, and tetrazole functionality makes this compound interesting for materials science. It could be used as a building block for designing new materials with tailored properties, such as luminescent materials or conductive polymers .
Antihypertensive Agents
Metal-Organic Frameworks (MOFs)
Photodynamic Therapy (PDT)
Organosilicon Chemistry
Agrochemicals
Materials Science
properties
IUPAC Name |
2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(2-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S/c1-12-6-4-5-7-16(12)19-17(24)13(2)26-18-20-21-22-23(18)14-8-10-15(25-3)11-9-14/h4-11,13H,1-3H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUYIUASZZKAPOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C(C)SC2=NN=NN2C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(o-tolyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.